Cas no 1597034-10-0 (1-(2-iodo-1-propoxyethyl)-2-methoxybenzene)

• Product Name: 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene
• CAS No: 1597034-10-0
• MF: C₁₂H₁₇IO₂
• MW: 320.166656255722
• CID: 6525935
• PubChem ID: 114772004
• Update Time: 2025-05-19

1-(2-iodo-1-propoxyethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene
• 1597034-10-0
• EN300-1134666

• Inchi： 1S/C12H17IO2/c1-3-8-15-12(9-13)10-6-4-5-7-11(10)14-2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： JSKAIHUNPYTZMX-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1OC)OCCC

Computed Properties

• Exact Mass: 320.02733g/mol
• Monoisotopic Mass: 320.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene

Research Brief on 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene (CAS: 1597034-10-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene (CAS: 1597034-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene as a versatile intermediate in the synthesis of bioactive molecules. Its iodine-substituted propoxyethyl moiety and methoxybenzene core make it a valuable scaffold for designing novel compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the development of targeted therapies, particularly in oncology and neurology, where its ability to modulate specific biochemical pathways has shown promise.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study reported that derivatives of 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene exhibited high binding affinity to key oncogenic proteins, leading to the inhibition of tumor growth in preclinical models. These findings underscore the compound's potential as a lead structure for anticancer drug development.

In addition to its applications in oncology, recent research has explored the compound's utility in neuropharmacology. A study in ACS Chemical Neuroscience revealed that 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene derivatives could cross the blood-brain barrier (BBB) and modulate neurotransmitter systems, offering new avenues for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study emphasized the compound's favorable safety profile and selectivity, which are critical for central nervous system (CNS) drug development.

The synthesis of 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene has also been optimized in recent years, with advancements in green chemistry and catalytic methods. A 2022 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, reducing the reliance on hazardous reagents and improving overall yield. These methodological improvements are expected to facilitate the compound's broader adoption in industrial and academic research settings.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is investigating its use in photodynamic therapy (PDT) and as a probe for imaging studies. Preliminary data suggest that the iodine atom in its structure could be leveraged for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Such applications could revolutionize diagnostic and therapeutic strategies in precision medicine.

In conclusion, 1-(2-iodo-1-propoxyethyl)-2-methoxybenzene (CAS: 1597034-10-0) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its multifaceted applications, from drug discovery to diagnostic imaging, highlight its versatility and potential to address unmet medical needs. Future research should focus on further elucidating its mechanism of action and expanding its therapeutic repertoire through innovative derivatization strategies.